Cas no 2382-80-1 (N-Acetyl-L-tryptophan ethyl ester)

N-Acetyl-L-tryptophan ethyl ester Properties

Names and Identifiers

• Ethyl N-Acetyl-L-tryptophan
• N-Acetyl-L-tryptophan ethyl estert
• N-Acetyl-L-tryptophan Ethyl Ester
• (S)-Ethyl 2-acetamido-3-(1H-indol-3-yl)propanoate
• Ac-L-Trp-OEt
• Ac-Trp-OEt
• ethyl (2S)-2-acetamido-3-(1H-indol-3-yl)propanoate
• Ac-
• N-acetyl-L-tryptophane ethyl ester
• N-Acetyltryptophan ethyl ester
• N-Ac-Trp-O-Et
• Acetyl-L-Tryptophan Ethyl Ester
• Ethyl N-acetyl-L-tryptophanate
• L-Tryptophan, N-acetyl-, ethyl ester
• 3779MVZ8JX
• ethyl (2S)-2-(acetylamino)-3-indol-3-ylpropanoate
• Ethyl 2-(acetylamino)-3-(1H-indol-3-yl)propanoate #
• KQGQONPKSKUHHT-AWEZNQCLSA-N
• SBB057566
• A
• AKOS015898362
• AKOS015838772
• N-ACETYLTRYPTOPHAN O-ETHYL ESTER
• CS-W012333
• N_Acetyl_L_tryptophan_ethyl_ester
• N-Acetyl-L-tryptophan ethyl ester
• J-015232
• DS-16119
• NS00050133
• A816927
• Acetyl-L-tryptophan ethyl ester
• A0122
• N-ACETYLTRYPTOPHAN ETHYL ESTER
• N.ALPHA.-ACETYL-L-TRYPTOPHAN ETHYL ESTER
• Q27256647
• Ethyl acetyl-L-tryptophanate
• TRYPTOPHAN, N-ACETYL-, ETHYL ESTER, L-
• SCHEMBL3185689
• N-Acetyl-L-tryptophan ethyl ester (Ac-L-Trp-OEt)
• (2S)-2-acetamido-3-(1H-indol-3-yl)propanoic acid ethyl ester
• UNII-3779MVZ8JX
• MFCD00005643
• 2382-80-1
• N-Acetyl-L-tryptophan ethyl ester, 99%
• EINECS 219-190-3
• +Expand

• MDL： MFCD00005643
• InChIKey： KQGQONPKSKUHHT-AWEZNQCLSA-N
• Inchi： 1S/C15H18N2O3/c1-3-20-15(19)14(17-10(2)18)8-11-9-16-13-7-5-4-6-12(11)13/h4-7,9,14,16H,3,8H2,1-2H3,(H,17,18)/t14-/m0/s1
• SMILES： O(C([H])([H])C([H])([H])[H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C(C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 274.13200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 274.13174244g/mol
• Heavy Atom Count: 20
• Complexity: 359
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 71.2

Experimental Properties

• LogP: 2.16910
• PSA: 71.19000
• Refractive Index: 6.5 ° (C=2, EtOH)
• Boiling Point: 417.3°C (rough estimate)
• Melting Point: 106.0 to 111.0 deg-C
• Density: 1.1230 (rough estimate)

N-Acetyl-L-tryptophan ethyl ester Security Information

• WGK Germany：3
• Safety Instruction： 24/25

N-Acetyl-L-tryptophan ethyl ester Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters